N-benzyl-1-(4-ethoxybenzyl)-N-methyl-3-piperidinecarboxamide

• Molecular Formula: C23H30N2O2
• Molecular Weight: 366.5 g/mol
• IUPAC Name: N-benzyl-1-[(4-ethoxyphenyl)methyl]-N-methylpiperidine-3-carboxamide
• InChI: InChI=1S/C23H30N2O2/c1-3-27-22-13-11-20(12-14-22)17-25-15-7-10-21(18-25)23(26)24(2)16-19-8-5-4-6-9-19/h4-6,8-9,11-14,21H,3,7,10,15-18H2,1-2H3
• InChI Key: DIAWTXJTYWFXKY-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)CN2CCCC(C2)C(=O)N(C)CC3=CC=CC=C3

Description

N-benzyl-1-(4-ethoxybenzyl)-N-methyl-3-piperidinecarboxamide (also known as BEP) is a synthetic compound that belongs to the family of piperidinecarboxamide derivatives. BEP has been extensively studied for its potential applications in scientific research, particularly in the field of neuroscience.

Mechanism of Action

BEP binds to the mu-opioid receptor and activates it, leading to the activation of downstream signaling pathways. This results in the modulation of pain and reward pathways in the brain. BEP has been shown to have high selectivity for the mu-opioid receptor, which makes it a valuable tool for studying the function of this receptor.
Biochemical and Physiological Effects:
BEP has been shown to have potent analgesic effects in animal models of pain. It has also been shown to have antidepressant-like effects in animal models of depression. Additionally, BEP has been shown to have potential applications in the treatment of drug addiction, as it can reduce drug-seeking behavior in animal models of addiction.

Advantages and Limitations for Lab Experiments

One of the main advantages of BEP is its high selectivity for the mu-opioid receptor, which makes it a valuable tool for studying the function of this receptor. However, one limitation of BEP is that it has a short half-life in vivo, which can make it difficult to use in certain experiments.

Future Directions

There are several potential future directions for research on BEP. One area of interest is the development of new analogs of BEP that have improved pharmacokinetic properties. Another area of interest is the use of BEP in combination with other drugs for the treatment of drug addiction and depression. Additionally, further research is needed to fully understand the mechanisms underlying the analgesic and antidepressant effects of BEP.

Synthesis Methods

The synthesis of BEP involves the reaction of N-methyl piperidine with benzyl chloride and 4-ethoxybenzyl chloride in the presence of a base such as potassium carbonate. The resulting product is then purified using column chromatography. The purity and identity of the compound can be confirmed using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry.

Scientific Research Applications

BEP has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to act as a potent and selective agonist of the mu-opioid receptor, which is a G protein-coupled receptor that is involved in the modulation of pain and reward. BEP has also been studied for its potential applications in the treatment of drug addiction and depression.